Cas no 7452-79-1 (Ethyl 2-methylbutyrate)

• Product Name: Ethyl 2-methylbutyrate
• CAS No: 7452-79-1
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD00012217
• CID: 47480
• PubChem ID: 24901089
• Update Time: 2025-04-18

Ethyl 2-methylbutyrate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methylbutyrate
• Ethyl 2-methylbutanoate
• 2-Methylbutyric acid ethyl ester
• NATURAL ETHYL 2-METHYLBUTYRATE
• Ethyl DL-2-Methylbutyrate
• DL-2-Methylbutyric Acid Ethyl Ester
• 2-methyl-butanoicaciethylester
• 2-methyl-butyric acid ethyl ester
• Ethyl 2-methylbutyra
• Ethyl-2-methylbutyrat
• FEMA 2443
• RARECHEM AL BI 0133
• Ethyl alpha-methylbutyrate
• Ethyl 2-methyl butyrate
• Butyric acid, 2-methyl-, ethyl ester (8CI)
• 2-Methylbutanoic acid ethyl ester
• Butyric acid, 2-methyl-, ethyl ester
• 2-Methyl-ethyl ester(.+-.)-Butanoic acid
• 2-Methyl-ethyl ester(.+/-.)-Butanoic acid
• Ethyl alpha -methylbutyrate
• Butanoic acid, 2-methyl-, ethyl ester

• MDL： MFCD00012217
• Inchi： 1S/C7H14O2/c1-4-6(3)7(8)9-5-2/h6H,4-5H2,1-3H3
• InChI Key： HCRBXQFHJMCTLF-UHFFFAOYSA-N
• SMILES： CCOC(C(CC)C)=O
• BRN： 1720887

Computed Properties

• Exact Mass: 130.09900
• Monoisotopic Mass: 130.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Color/Form: Colorless transparent liquid with apple like aroma.
• Density: 0.865 g/mL at 25 °C(lit.)
• Melting Point: -93.23°C (estimate)
• Boiling Point: 133°C(lit.)
• Flash Point: Degrees Fahrenheit:78.8°F
  Degrees Celsius:26°C
  
• Refractive Index: n20/D 1.397(lit.)
• PH: 7 (H2O)
• PSA: 26.30000
• LogP: 1.59560
• Solubility: Slightly soluble in water, soluble in alcohol, ether, benzene, propylene glycol and other organic solvents, and miscible with fixed oils
• FEMA: 2443

Ethyl 2-methylbutyrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10
• Safety Instruction： S16
• Storage Condition：Flammable area
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters